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Understanding Indalpine

Indalpine was one of the first selective serotonin reuptake inhibitors (SSRIs) but was withdrawn from the

market due to concerns over adverse effects, including hematological issues [1].

Chemical Information: Its chemical formula is C15H20N2, and it belongs to the class of organic
compounds known as 3-alkylindoles [1].

Pharmacokinetic Profile: The table below summarizes key pharmacokinetic data for Indalpine and
its major metabolite (PK) from a study on healthy volunteers after a single 100 mg oral dose [2].

Parameter Indalpine (I) Metabolite (PK)

Peak Plasma Time (tmax) 2.1 hours 2.6 hours

Absorption Half-Life (t1/2) 0.8 hours Not Reported

Volume of Distribution (Vd) 878 L Not Reported

Clearance 58 L/h Not Reported

Elimination Half-Life (t1/2) 10.4 hours 11.9 hours

Excreted Unchanged in Urine 3% (in 12h) Not found in urine
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During chronic administration of 50 mg three times a day, steady-state plasma concentrations 10 hours post-

dose were 116 ng/mL for Indalpine and 43 ng/mL for its metabolite [2].

Experimental Protocol: HPLC Determination

Here is a detailed methodology for the simultaneous determination of Indalpine and its major metabolite in

human plasma, as cited in the literature [2]. This can serve as a reference for developing your own analytical

methods.

Objective: To develop a high-performance liquid chromatographic (HPLC) method for determining

plasma concentrations of Indalpine (I) and its major metabolite, 4-[2-(3-indolyl)ethyl]-2-piperidinone
(PK).

Method Summary:
Technique: High-performance liquid chromatography with fluorometric detection.

Application: Used for pharmacokinetic profiling after a single oral dose and for monitoring
plasma levels during chronic administration.

Detailed Procedure:
Sample Preparation: Plasma or urine samples are prepared for analysis.

Internal Standard: Quinine sulfate is used as an internal standard.
Chromatographic Separation: Separation of compounds is achieved using HPLC.

Detection: A fluorometric detector is used for quantification.
Method Performance:

Sensitivity: The assay is sensitive to 5 ng/mL for both I and PK in plasma and urine.
Recovery: The mean recovery from plasma is 86.8% for Indalpine and 86.4% for its metabolite

(PK). Recovery of the internal standard (quinine sulfate) is 88.5%.

Chemical Structure

The skeletal formula of Indalpine is available for reference [3].

Suggested Paths for Information Recovery

Since direct information on optimizing Indalpine recovery rates is limited, here are suggestions for finding

more relevant data:
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Refine Your Search: Use more specific terms in scientific databases like "analytical method

validation Indalpine," "extraction efficiency Indalpine HPLC," or "Indalpine stability in plasma."
Consult General Principles: Recovery rate optimization in bioanalysis depends on sample

preparation. Investigate general techniques such as liquid-liquid extraction (LLE) or solid-phase
extraction (SPE), which can be adapted even without a specific Indalpine protocol.

Explore Related Drugs: Research methodologies for similar SSRIs developed around the same time
may provide transferable insights for handling Indalpine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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